![molecular formula C10H19FN2 B1485597 1-[(1R,2R)-2-fluorocyclopentyl]-1,4-diazepane CAS No. 2165796-01-8](/img/structure/B1485597.png)
1-[(1R,2R)-2-fluorocyclopentyl]-1,4-diazepane
Overview
Description
1-(1R,2R)-2-Fluorocyclopentyl]-1,4-diazepane is an organofluorine compound with a chemical structure consisting of an alkyl-substituted cyclopentyl ring fused to a 1,4-diazepane ring. It is a unique compound with various applications in scientific research, ranging from synthesis and mechanism of action to biochemical and physiological effects.
Scientific Research Applications
Synthesis and Structural Studies
- The regiospecific synthesis of diazepine derivatives, including those with fluoro-substituents, has been detailed, emphasizing the structural uniqueness introduced by seven-membered diazepin-2-one moieties. These studies have expanded our understanding of the conformational properties and dynamic behavior of such compounds, as demonstrated through X-ray crystal structure analysis and NMR spectroscopy data (Alonso et al., 2020).
Medicinal Chemistry Applications
- The 1,3-diazepine scaffold is highlighted for its significant applications in medicinal chemistry, particularly for designing compounds with a wide range of biological activities. This includes its presence in clinically used anticancer compounds and FDA-approved β-lactamase inhibitors, underscoring the versatility of diazepine derivatives in drug discovery and development (Malki et al., 2021).
Novel Synthesis Approaches
- Innovative synthesis approaches for diazepane derivatives have been explored, including microwave-assisted synthesis and methods that allow for the rapid, efficient creation of these compounds. Such advancements in synthetic methodologies facilitate the exploration of diazepane derivatives for various applications, including pharmaceuticals (Wlodarczyk et al., 2007).
Antimicrobial and Enzyme Inhibition
- Some diazepane compounds have shown promise in reducing the efflux of resistance-nodulation-cell division pumps in Escherichia coli, indicating potential utility as efflux pump inhibitors (EPIs). This suggests a novel application in combating antibiotic resistance (Casalone et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 1-[(1R,2R)-2-fluorocyclopentyl]-1,4-diazepane is the insulin-like growth factor-1 (IGF-1) receptor . The IGF-1 receptor is a key mediator of insulin secretion and is also expressed in regions of the brain that regulate food intake .
Mode of Action
This compound interacts with its targets by activating the IGF-1 receptors . This activation stimulates cyclic adenosine monophosphate (cAMP) generation, much like a combination of glucose-dependent insulinotropic polypeptide (GIP) and glucagon-like peptide-1 (GLP-1) .
Biochemical Pathways
The activation of IGF-1 receptors by this compound affects several biochemical pathways. It improves insulin sensitivity and insulin secretory responses to a greater extent than semaglutide, a drug used for the treatment of type 2 diabetes . This improvement is associated with lower prandial insulin and glucagon concentrations .
Pharmacokinetics
Similar compounds, such as (1r,2r-diaminocyclohexane)oxalatoplatinum(ii), have been studied in animals . These studies suggest that this compound may have similar absorption, distribution, metabolism, and excretion (ADME) properties.
Result of Action
The activation of IGF-1 receptors by this compound results in several molecular and cellular effects. It improves insulin sensitivity and insulin secretory responses . It also reduces appetite, although it causes greater weight loss than semaglutide .
properties
IUPAC Name |
1-[(1R,2R)-2-fluorocyclopentyl]-1,4-diazepane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19FN2/c11-9-3-1-4-10(9)13-7-2-5-12-6-8-13/h9-10,12H,1-8H2/t9-,10-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WIPBPECTVLVABL-NXEZZACHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(C1)F)N2CCCNCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]([C@@H](C1)F)N2CCCNCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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